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Compound of Interest

Compound Name: 3-Ethyl-5-nitropyridine

Cat. No.: B15331649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is provided for guidance only and is based on data for

structurally similar compounds. A comprehensive risk assessment should be conducted before

handling 3-Ethyl-5-nitropyridine. Always consult your institution's safety protocols and the

most current safety data sheets (SDS) for related compounds.

Introduction
3-Ethyl-5-nitropyridine is a substituted pyridine derivative. Due to the presence of the nitro

group and the pyridine ring, this compound is expected to have hazardous properties and

should be handled with extreme care. These application notes provide a summary of the

potential hazards, recommended safety precautions, and detailed protocols for the safe

handling of this compound in a laboratory setting.

Hazard Identification and Summary
Based on data for analogous compounds such as 3-methyl-5-nitropyridine and other

nitropyridine derivatives, 3-Ethyl-5-nitropyridine is anticipated to be a hazardous substance.

The primary hazards are summarized below.

GHS Hazard Statements (Anticipated):

H302: Harmful if swallowed.
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H311: Toxic in contact with skin.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H318: Causes serious eye damage.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Potential Health Effects:

Inhalation: May cause respiratory tract irritation. Harmful if inhaled.

Skin Contact: Toxic in contact with skin. Causes skin irritation and may cause an allergic skin

reaction.

Eye Contact: Causes serious eye damage, with a risk of blindness.

Ingestion: Harmful if swallowed.

Quantitative Data Summary
Quantitative physical and toxicological data for 3-Ethyl-5-nitropyridine is not readily available.

The following table summarizes data for structurally related compounds to provide an estimate

of its properties.
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Property 3-Nitropyridine
3-
Ethylpyridine

3-Methyl-5-
nitropyridine

5-Ethyl-2-
methylpyridine

Molecular

Formula
C5H4N2O2 C7H9N C6H6N2O2 C8H11N

Molecular Weight 124.09 g/mol [1] 107.15 g/mol 138.12 g/mol [2] 121.183 g/mol [3]

Melting Point 35 - 40 °C[1][4] -76.9 °C[5] Not Available -70.3 °C[3]

Boiling Point
217 °C @ 760

mmHg[4]

166 °C @ 762

mmHg[5]
Not Available 178 °C[3]

Flash Point 85 °C[4] 49.44 °C[5] Not Available Not Available

LD50 Oral (Rat) Not Available 5 ml/kg[6] Not Available 368 mg/kg[3]

Experimental Protocols
4.1. Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical. The following are minimum requirements:

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in

addition to goggles when there is a splash hazard.[7][8]

Skin Protection: A flame-retardant lab coat must be worn. Full-length pants and closed-toe

shoes are required.

Gloves: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for tears or

holes before use and change them frequently.

Respiratory Protection: All work with solid 3-Ethyl-5-nitropyridine should be conducted in a

certified chemical fume hood to avoid inhalation of dust. If engineering controls are not

sufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and

particulates should be used.

4.2. Safe Handling Protocol

Preparation:
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Designate a specific area within a chemical fume hood for handling 3-Ethyl-5-
nitropyridine.

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[8]

Have appropriate spill cleanup materials (e.g., absorbent pads, chemical spill kit) readily

available.

Prepare all necessary equipment and reagents before starting the experiment to minimize

movement and potential for spills.

Handling:

Always handle 3-Ethyl-5-nitropyridine within a certified chemical fume hood.

Avoid creating dust when handling the solid material.

Use a spatula for transferring the solid and weigh it in a tared, sealed container.

If making a solution, add the solid slowly to the solvent to avoid splashing.

Keep containers of 3-Ethyl-5-nitropyridine tightly closed when not in use.[7][8]

Storage:

Store 3-Ethyl-5-nitropyridine in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[1]

The storage container should be clearly labeled with the chemical name and all relevant

hazard warnings.

Store in a locked cabinet or other secure location.

4.3. First Aid Measures

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing. If the victim is not breathing, give artificial respiration. Seek immediate medical
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attention.[7][8]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[7]

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,

including under the eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[7][8]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[7]

4.4. Spill and Waste Disposal

Spills:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation,

and place it in a sealed container for disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Do not allow the chemical to enter drains.

Waste Disposal:

Dispose of all waste materials containing 3-Ethyl-5-nitropyridine in accordance with

local, state, and federal regulations.

Waste should be collected in a clearly labeled, sealed container.

Contact your institution's environmental health and safety department for specific disposal

instructions.[7][8]

Visualized Workflow and Pathways
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Safe Handling Workflow for 3-Ethyl-5-nitropyridine
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Caption: Workflow for the safe handling of 3-Ethyl-5-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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